N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzamide
• InChI: InChI=1S/C19H20N2O3/c1-13(22)21-11-5-6-14-12-15(9-10-17(14)21)20-19(23)16-7-3-4-8-18(16)24-2/h3-4,7-10,12H,5-6,11H2,1-2H3,(H,20,23)
• InChI Key: NWVJWZGWHDXEAD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzamide, also known as QNZ or EVP4593, is a synthetic compound that has been investigated for its potential therapeutic applications. QNZ belongs to the class of quinoline derivatives and has been shown to exhibit anti-inflammatory, anti-tumor, and immunomodulatory properties.

Scientific Research Applications

Psycho- and Neurotropic Properties

Research has shown that certain quinolinone derivatives exhibit promising psycho- and neurotropic properties. For instance, studies involving novel 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones have demonstrated specific sedative effects and significant anti-amnesic activity. These compounds, including closely related N-[(2-methyl-4-oxo-1H-quinolin-3-yl)methyl]-N-phenylbenzamide, have been identified for their potent anti-anxiety action, anti-amnesic activity, and considerable antihypoxic effects, indicating their potential for further studies as psychoactive compounds (Podolsky, Shtrygol’, & Zubkov, 2017).

Structural Aspects and Fluorescence Properties

Another avenue of research focuses on the structural aspects of amide-containing quinoline derivatives and their inclusion compounds. Studies have detailed how certain derivatives form gels and crystalline solids upon treatment with various acids, showcasing their potential in forming host-guest complexes with enhanced fluorescence properties. These complexes are of interest due to their strong fluorescence emission at lower wavelengths compared to parent compounds, with implications for applications in materials science and possibly in the development of fluorescence-based sensors (Karmakar, Sarma, & Baruah, 2007).

Antiproliferative Properties

The synthesis and biological testing of lakshminine and related oxoisoaporphine derivatives highlight another critical application area. These compounds, particularly their nitro precursors and unsubstituted skeletons, have been tested against human fibroblasts and tumor cell lines, revealing marginal antiproliferative activity. This research underlines the potential of quinoline derivatives in cancer research, offering a basis for developing novel anticancer agents (Castro-Castillo, Rebolledo-Fuentes, Theoduloz, & Cassels, 2010).